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Compound of Interest

Compound Name:
5-chloro-2-fluorophenyl

isothiocyanate

CAS No.: 247170-25-8

Cat. No.: B1587287

Get Quote

Executive Summary & Chemical Profile
5-Chloro-2-fluorophenyl isothiocyanate (CAS: 247170-25-8) is a specialized electrophilic

building block widely employed in the synthesis of heterocycles, particularly thioureas,

thiohydantoins, and benzothiazoles.[1] Its structural utility lies in the orthogonal halogenation

pattern: the fluorine atom at the ortho position modulates metabolic stability and lipophilicity,

while the chlorine at the meta position offers a handle for further cross-coupling reactions (e.g.,

Suzuki-Miyaura).

However, its utility comes with significant handling risks. As a potent lachrymator and

electrophile, it requires strict adherence to engineering controls to prevent mucosal injury and

sensitization.
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Property Specification

IUPAC Name 5-Chloro-2-fluoro-1-isothiocyanatobenzene

CAS Number 247170-25-8

Molecular Formula C₇H₃ClFNS

Molecular Weight 187.62 g/mol

Physical State Liquid (typically light yellow)

Refractive Index ~1.576

Storage 2–8°C, under inert atmosphere (Argon/Nitrogen)

Hazard Identification & Risk Assessment (GHS)
This compound is not just an irritant; it is a reactive electrophile capable of modifying biological

macromolecules. The isothiocyanate (-N=C=S) moiety is a "soft" electrophile that reacts

preferentially with cysteine residues and amines, leading to its classification as a sensitizer.
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Hazard Class Category Hazard Statement

Acute Toxicity Cat 4 (Oral/Dermal/Inhal)

H302+H312+H332: Harmful if

swallowed, in contact with skin,

or inhaled.[2]

Skin Corr./Irrit. Cat 2 H315: Causes skin irritation.[2]

Eye Dam./Irrit. Cat 2A
H319: Causes serious eye

irritation.[2]

Sensitization Resp. Cat 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

STOT - SE Cat 3
H335: May cause respiratory

irritation.[2]

Special Note Lachrymator

Induces severe tearing and

ocular pain at low

concentrations.

Risk Management Workflow
The following decision logic ensures operator safety when handling lachrymatory electrophiles.
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Start: Handling 5-Chloro-2-fluorophenyl Isothiocyanate

Check Engineering Controls:
Fume Hood Functional?

Don PPE:
Double Nitrile Gloves, Goggles, Lab Coat

Yes

Quantity > 1 gram?

Add Respiratory Protection
(Full Face Respirator)

Yes

Standard Fume Hood Handling

No

Prepare Quench Solution:
10% aq. Ammonia or NaOH

Proceed with Synthesis

Click to download full resolution via product page

Figure 1: Hierarchy of controls for handling lachrymatory isothiocyanates. Note the escalation

to respiratory protection for larger quantities due to vapor pressure risks.

Technical Application: Synthetic Protocols
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The primary application of 5-chloro-2-fluorophenyl isothiocyanate is the formation of

thiourea linkages, which are bioisosteres of ureas and precursors to heterocycles.

Mechanism of Action
The carbon atom of the isothiocyanate group is highly electrophilic. Nucleophilic attack by a

primary or secondary amine occurs readily. The fluorine atom at the ortho position exerts an

electron-withdrawing inductive effect (-I), increasing the electrophilicity of the -NCS carbon

compared to non-fluorinated analogs.

Protocol: Synthesis of N-(5-chloro-2-
fluorophenyl)thiourea Derivatives
Objective: Coupling 5-chloro-2-fluorophenyl isothiocyanate with a secondary amine (e.g.,

morpholine or a piperazine derivative).

Reagents:

5-Chloro-2-fluorophenyl isothiocyanate (1.0 equiv)

Amine substrate (1.1 equiv)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

Base (Optional): Triethylamine (1.2 equiv) - Only required if the amine is supplied as a salt.

Step-by-Step Methodology:

Preparation: Flame-dry a round-bottom flask and purge with Nitrogen. Moisture reacts with

isothiocyanates to form the corresponding aniline and COS gas (degradation).

Dissolution: Dissolve the amine (1.1 equiv) in anhydrous DCM (0.1 M concentration). If using

an amine salt, add Triethylamine (1.2 equiv) and stir for 10 minutes.

Addition: Cool the solution to 0°C. Add 5-chloro-2-fluorophenyl isothiocyanate (1.0 equiv)

dropwise via syringe. Caution: Dispense inside the fume hood to avoid lachrymatory release.
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Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 2–4 hours.

Monitor by TLC (the isothiocyanate spot will disappear).

Workup:

Evaporate solvent under reduced pressure.

Recrystallize the residue from Ethanol/Hexane or purify via silica gel flash

chromatography.

Note: Avoid aqueous workup if possible to prevent hydrolysis of any unreacted

isothiocyanate, though the thiourea product is stable.

Reaction Pathway Visualization

5-Chloro-2-fluorophenyl
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Figure 2: Reaction pathway for thiourea formation.[3] The red dashed line indicates the

degradation pathway if moisture is not excluded.

Storage, Stability, and Disposal
Storage Integrity

Temperature: Store at 2°C to 8°C.

Atmosphere: Hygroscopic and hydrolytically unstable. Must be stored under Argon or

Nitrogen.

Container: Tightly sealed glass with a PTFE-lined cap. Avoid storing near amines or strong

bases.
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Emergency Spill Response
Evacuate: Clear the immediate area. The lachrymatory effect will make breathing and seeing

difficult.

PPE: Wear a full-face respirator with organic vapor cartridges (OV/AG) and nitrile gloves.

Neutralization: Cover the spill with a mixture of 10% aqueous ammonia and absorbent

material (vermiculite). The ammonia reacts rapidly with the isothiocyanate to form a non-

volatile thiourea derivative.

Disposal: Collect the neutralized waste into a sealed container labeled as "Organic Waste -

Sulfur Containing."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 5-Chloro-2-fluorophenyl
Isothiocyanate in Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587287/docs#technical-guide-5-chloro-2-
fluorophenyl-isothiocyanate-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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